Cas no 2680859-37-2 (4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid)

• Product Name: 4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid
• CAS No: 2680859-37-2
• MF: C₁₁H₉F₅N₂O₃S
• MW: 344.25777888298
• CID: 5625881
• PubChem ID: 165920796
• Update Time: 2025-06-14

4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297650
• 2680859-37-2
• 4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cyclohepta[d][1,3]thiazole-7-carboxylic acid
• 4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid

• Inchi： 1S/C11H9F5N2O3S/c12-10(13)2-1-4(7(19)20)3-5-6(10)17-9(22-5)18-8(21)11(14,15)16/h4H,1-3H2,(H,19,20)(H,17,18,21)
• InChI Key： HONXNTUZWSRHFN-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC2=C1CC(C(=O)O)CCC2(F)F

Computed Properties

• Exact Mass: 344.02540414g/mol
• Monoisotopic Mass: 344.02540414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on 4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid

Research Brief on 4,4-Difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic Acid (CAS: 2680859-37-2)

The compound 4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid (CAS: 2680859-37-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of multiple fluorine atoms and the thiazole ring in its structure suggests enhanced metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Preliminary data suggest its potential as a lead compound for the development of anti-inflammatory agents, although further mechanistic studies are required to elucidate its exact mode of action.

Moreover, computational modeling and molecular docking studies have provided insights into the compound's interaction with biological targets. These simulations indicate that the trifluoroacetamido and carboxylic acid functional groups play a critical role in binding to active sites of target proteins, which could be leveraged for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in scaling up the synthesis and improving the compound's selectivity and potency. Future research directions may include the exploration of derivatives and analogs to enhance its pharmacological profile, as well as detailed toxicological assessments to ensure safety for potential therapeutic use.

In conclusion, 4,4-difluoro-2-(2,2,2-trifluoroacetamido)-4H,5H,6H,7H,8H-cycloheptad1,3thiazole-7-carboxylic acid represents a valuable scaffold in medicinal chemistry with potential applications in drug discovery. Continued research efforts are essential to fully unlock its therapeutic potential and address existing limitations.